Cas no 94087-10-2 (Tricosanoic acid,aluminum salt (3:1))

• Product Name: Tricosanoic acid,aluminum salt (3:1)
• CAS No: 94087-10-2
• MF: C₆₉H₁₃₅AlO₆
• MW: 1087.78816246986
• CID: 806103
• PubChem ID: 44148290
• Update Time: 2025-04-19

Tricosanoic acid,aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Tricosanoic acid,aluminum salt (3:1)
• Tricosanoate, aluminum salt (1:1)
• tricosanoic acid, aluminium salt
• 94087-10-2
• Tricosanoic acid,aluminum salt
• Aluminum icosanoate(1:3)
• Aluminum icosanoate (1:3)
• EINECS 301-903-5

• Inchi： 1S/3C23H46O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25;/h3*2-22H2,1H3,(H,24,25);/q;;;+3/p-3
• InChI Key： ILIAZMJLPLGDDT-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C(CCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1087.007
• Monoisotopic Mass: 1087.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 76
• Rotatable Bond Count: 60
• Complexity: 257
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C